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Compound of Interest

Compound Name: 2-oxoglutaryl-CoA

Cat. No.: B15550152

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of commercial sources for high-purity 2-
oxoglutaryl-CoA, a critical intermediate in the citric acid cycle, and its applications in research
and drug development. It includes application notes, detailed experimental protocols, and
visualizations to facilitate its use in the laboratory.

Commercial Availability

High-purity 2-oxoglutaryl-CoA is available from specialized biochemical suppliers. While a
comprehensive list is challenging to maintain due to fluctuating stock and catalog changes,
researchers can inquire with the following reputable vendors known for supplying enzyme
substrates and cofactors:

o MedchemExpress: Appears to offer 2-oxoglutaryl-CoA. Researchers should contact them
directly for the most up-to-date information on purity, formulation, and availability.[1]

o Sigma-Aldrich (Merck): A well-established supplier of a vast range of biochemicals. While a
direct product link was not immediately found, they are a primary source for similar
compounds and custom synthesis inquiries are often possible.

o Cayman Chemical: Specializes in lipids, enzyme inhibitors, and assay kits. They are a
potential source for 2-oxoglutaryl-CoA or related derivatives.
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e Santa Cruz Biotechnology: Offers a wide array of biochemicals for research.

Table 1: Representative Commercial Product Information for 2-Oxoglutaryl-CoA

Parameter Representative Data Source

Product Name 2-Oxoglutaryl-coenzyme A MedchemExpress|[1]

2-Oxoglutaryl-CoA, a-
Synonyms PubChem
Ketoglutaryl-CoA

Molecular Formula C26H40N7020P3S MedchemExpress[1]

Molecular Weight 895.62 g/mol MedchemExpress|[1]

) Typically >95% (Contact ) )
Purity ] N General Supplier Information
supplier for specific lot CoA)

Typically supplied as a
Formulation lyophilized powder or a frozen ~ General Supplier Information

solution.

Store at -20°C or -80°C. Avoid ] ]
Storage General Supplier Information
repeated freeze-thaw cycles.

Note: Researchers should always request a lot-specific Certificate of Analysis (CoA) from the
supplier to obtain precise data on purity, formulation, and storage conditions.

Application Notes
In Vitro Enzyme Assays

High-purity 2-oxoglutaryl-CoA is a critical substrate for studying the kinetics and regulation of
the a-ketoglutarate dehydrogenase (a-KGDH) complex, a key control point in the citric acid
cycle.[2][3][4][5][6] In vitro assays using purified a-KGDH and 2-oxoglutaryl-CoA can be used
to:

» Screen for inhibitors or activators of the a-KGDH complex.

o Characterize the enzymatic mechanism and determine kinetic parameters (Km, Vmax).
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 Investigate the effects of post-translational modifications or allosteric regulators on enzyme
activity.

The activity of the a-KGDH complex is typically monitored by measuring the rate of NADH
production, which has a characteristic absorbance at 340 nm.[3]

Metabolic Pathway Analysis

2-Oxoglutaryl-CoA can be used as a standard in metabolomics studies to identify and quantify
its levels in biological samples. This is crucial for understanding the metabolic flux through the
citric acid cycle and identifying metabolic bottlenecks in various disease states.[7] Techniques
such as liquid chromatography-mass spectrometry (LC-MS) are often employed for the
sensitive and specific detection of acyl-CoA species.

Drug Discovery and Development

Given the central role of the a-KGDH complex in cellular metabolism, it is a potential target for
therapeutic intervention in diseases such as cancer and neurodegenerative disorders. High-
purity 2-oxoglutaryl-CoA is essential for the development and validation of high-throughput
screening assays to identify novel drug candidates that modulate the activity of this enzyme
complex.

Experimental Protocols

Protocol: In Vitro Assay of a-Ketoglutarate
Dehydrogenase (a-KGDH) Activity

This protocol is a representative method for measuring the activity of the a-KGDH complex
using 2-oxoglutaryl-CoA as a substrate. This is based on commercially available a-KGDH
activity assay kits.[2][3][4][5][6]

Materials:
o High-purity 2-oxoglutaryl-CoA
o Purified a-ketoglutarate dehydrogenase (a-KGDH) complex (or mitochondrial extract)

o Assay Buffer (e.g., 50 mM potassium phosphate, 1 mM MgClz, pH 7.5)
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» Cofactors:
o Thiamine pyrophosphate (TPP)
o Coenzyme A (CoA)
o NAD*
e 96-well UV-transparent microplate
» Microplate reader capable of measuring absorbance at 340 nm
Procedure:
o Reagent Preparation:

o Prepare a stock solution of 2-oxoglutaryl-CoA in the assay buffer. The final concentration
in the assay will typically be in the low micromolar range.

o Prepare stock solutions of TPP, CoA, and NAD* in the assay buffer.

o Prepare the a-KGDH enzyme solution in the assay buffer. The optimal concentration
should be determined empirically.

o Assay Reaction:

o Set up the reaction mixture in each well of the 96-well plate as described in Table 2.
Include appropriate controls (e.g., no enzyme, no substrate).

o Initiate the reaction by adding the a-KGDH enzyme solution.
o Immediately place the plate in the microplate reader.
o Data Acquisition:

o Measure the increase in absorbance at 340 nm over time (kinetic mode) at a constant
temperature (e.g., 37°C). The rate of NADH production is directly proportional to the o-
KGDH activity.
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o Data Analysis:

o Calculate the initial reaction velocity (Vo) from the linear portion of the absorbance vs. time
curve.

o Use the Beer-Lambert law (€ for NADH at 340 nm = 6220 M~*cm~1) to convert the rate of
change in absorbance to the rate of NADH production.

Table 2: a-KGDH Activity Assay Reaction Mixture

Component Volume (pL) Final Concentration
Assay Buffer X
2-Oxoglutaryl-CoA 10 0.5 mM
TPP 5 0.2 mM
CoA 5 0.1 mM
NAD* 10 2 mM
0o-KGDH Enzyme 10 Variable
Total Volume 100
Visualizations

Signaling Pathway: The Citric Acid Cycle

The following diagram illustrates the central role of 2-oxoglutaryl-CoA in the citric acid cycle
(Krebs cycle).
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Reagent Preparation
(Buffer, Substrate, Cofactors, Enzyme)
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Assay Plate Setup
(Add reagents to 96-well plate)

Initiate Reaction
(Add a-KGDH enzyme)

Kinetic Measurement
(Read absorbance at 340 nm over time)

Data Analysis
(Calculate initial velocity and enzyme activity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

¢ 2. sigmaaldrich.com [sigmaaldrich.com]
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3. mybiosource.com [mybiosource.com]

4. alpha-Ketoglutarate Dehydrogenase Activity Assay Kit (Colorimetric) (NBP3-25918):
Novus Biologicals [novusbio.com]

e 5. a-Ketoglutarate Dehydrogenase (a-KGDH) Activity Assay Kit - Elabscience®
[elabscience.com]

» 6. Alpha-Ketoglutarate Dehydrogenase Activity Colorimetric Assay Kit - Creative BioMart
[creativebiomart.net]

e 7. 2-oxoglutarate metabolic process Gene Ontology Term (GO:0006103) [informatics.jax.org]

 To cite this document: BenchChem. [Commercial Sources and Application Notes for High-
Purity 2-Oxoglutaryl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550152#commercial-sources-for-high-purity-2-
oxoglutaryl-coal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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